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Compound of Interest

Compound Name: R 80123

Cat. No.: B1662182

For Immediate Reference: Essential Safety & Handling Protocols for 2,2-Dichloro-1,1,1-
trifluoroethane (R-123/HCFC-123)

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with R-123 (CAS No. 306-83-2). The following
procedural guidance is designed to ensure safe handling, operation, and disposal, fostering a
secure laboratory environment.

Personal Protective Equipment (PPE) and Exposure
Limits

Proper selection and use of PPE are the first line of defense against potential exposure to R-
123. The following table summarizes the required PPE and key exposure limits.
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Protection Type

Specific Recommendations

Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects against splashes of
liquid R-123 which can cause

irritation.

Skin Protection

Nitrile rubber gloves.

Prevents skin contact which
may cause irritation or frostbite
from the rapidly expanding

gas.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, a
NIOSH-approved respirator for
organic vapors should be

worn.

High concentrations of R-123
vapor can displace oxygen and
cause dizziness, central
nervous system depression,

and cardiac arrhythmias.

Occupational Exposure Limits

Workplace Environmental
Exposure Level (WEEL): 50

ppm

Adherence to this limit is
critical for minimizing health
risks associated with long-term

exposure.

Physical and Chemical Properties

Understanding the physical and chemical properties of R-123 is essential for safe handling and

storage.
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Property Value

Chemical Formula C2HCI2F3

Molar Mass 152.93 g/mol

Appearance Colorless, volatile liquid

Odor Faint ethereal or sweetish odor
Boiling Point 27.8°C (82.1 °F)

Vapor Pressure 68.9 kPa at 20 °C

Solubility in Water 39g¢g/Lat25°C

Flammability Non-flammable

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is mandatory when working with R-123 to minimize risks.
1. Preparation and Area Setup:

e Ensure the work area is well-ventilated. A chemical fume hood is recommended for all
operations.

» Verify that an emergency eyewash station and safety shower are readily accessible.
e Remove all potential ignition sources from the immediate vicinity.

o Assemble all necessary equipment and PPE before handling the chemical.

2. Handling the Chemical:

o Wear the appropriate PPE as specified in the table above.

e When transferring R-123, do so slowly to avoid splashing.
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Keep containers tightly closed when not in use to prevent vapor accumulation.

Ground all transfer equipment to prevent static discharge.

3. Storage:

Store R-123 in a cool, dry, well-ventilated area away from direct sunlight and heat sources.

Ensure the storage area is separate from incompatible materials such as reactive metals
(e.g., sodium, potassium, aluminum).

Cylinders should be stored upright and securely fastened.

Emergency Response Workflow

In the event of an accidental release or exposure, the following workflow must be initiated
immediately.
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Caption: Workflow for R-123 emergency response and disposal.
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Disposal Plan

Proper disposal of R-123 and contaminated materials is critical to prevent environmental harm
and ensure regulatory compliance.

1. Waste Collection:

» All waste materials containing R-123, including contaminated absorbents, must be collected
in a designated, sealed, and properly labeled container.

e Do not mix R-123 waste with other chemical waste streams.
2. Labeling:

e The waste container must be clearly labeled with "Hazardous Waste," the full chemical name
"2,2-Dichloro-1,1,1-trifluoroethane,” and the associated hazards (e.g., "Toxic").

3. Disposal Procedure:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

Follow all local, state, and federal regulations for the disposal of halogenated solvents.

Experimental Protocol: Use of R-123 as a
Laboratory Solvent

While primarily a refrigerant, R-123 can be used as a solvent in specific laboratory applications.
The following is a general protocol for its use in a solid-liquid extraction.

Objective: To extract a non-polar compound from a solid matrix.
Materials:
e R-123 (2,2-Dichloro-1,1,1-trifluoroethane)

» Solid sample containing the target compound
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Extraction thimble

Soxhlet extractor or similar apparatus

Heating mantle

Condenser

Round-bottom flask

Appropriate glassware for sample workup

Procedure:

Ensure all operations are conducted within a certified chemical fume hood.

Don the appropriate PPE, including safety goggles, nitrile gloves, and a lab coat.
Place the solid sample into the extraction thimble and position it within the Soxhlet extractor.
Add a measured volume of R-123 to the round-bottom flask.

Assemble the Soxhlet apparatus, ensuring all joints are securely sealed.

Begin circulating cooling water through the condenser.

Gently heat the R-123 in the round-bottom flask using the heating mantle to initiate solvent
vaporization.

Allow the extraction to proceed for the desired duration, monitoring the process to ensure a
continuous cycle of vaporization and condensation.

Once the extraction is complete, turn off the heating mantle and allow the apparatus to cool
to room temperature.

Carefully disassemble the apparatus within the fume hood.

The extracted compound will be dissolved in the R-123 in the round-bottom flask. Proceed
with subsequent analytical or purification steps as required.
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e All R-123 waste and contaminated materials must be disposed of according to the disposal
plan outlined above.

 To cite this document: BenchChem. [Navigating the Safe Handling of R-123 (HCFC-123): A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662182#personal-protective-equipment-for-
handling-r-80123]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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